2-(Ethylnitroamino)-ethanol
Description
2-(Ethylnitroamino)-ethanol (CAS: 85068-73-1) is a nitro-substituted ethanolamine derivative with the molecular formula C₄H₉N₃O₃ and a molecular weight of 179.13 g/mol . Structurally, it features an ethylnitroamino group (-NH-NO₂-CH₂CH₃) attached to the ethanol backbone. This compound is a precursor to derivatives like 2-(Ethylnitroamino)ethyl nitrate, which has applications in specialized chemical syntheses . The nitro group imparts polar characteristics, influencing its solubility and reactivity.
Properties
CAS No. |
217089-38-8 |
|---|---|
Molecular Formula |
C₄H₁₀N₂O₃ |
Molecular Weight |
134.13 |
Origin of Product |
United States |
Comparison with Similar Compounds
Table 1: Structural Comparison
| Compound | Molecular Formula | Molecular Weight (g/mol) | Key Functional Groups |
|---|---|---|---|
| 2-(Ethylnitroamino)-ethanol | C₄H₉N₃O₃ | 179.13 | -NH-NO₂-CH₂CH₃, -OH |
| Diethylaminoethanol | C₆H₁₅NO | 117.19 | -N(CH₂CH₃)₂, -OH |
| 2-(Methylamino)ethanol | C₃H₉NO | 75.11 | -NH-CH₃, -OH |
| 2-(Dimethylamino)-ethanol | C₄H₁₁NO | 89.14 | -N(CH₃)₂, -OH |
| 2-((2-[(2-Hydroxyethyl)amino]ethyl)amino)ethanol | C₆H₁₆N₂O₂ | 148.20 | -NH-CH₂CH₂-NH-CH₂CH₂OH, -OH |
- This group also elevates molecular weight and density relative to simpler ethanolamines.
- Amino Group Variations: Methyl and dimethylamino substituents (e.g., 2-(Methylamino)ethanol) reduce steric hindrance and alter basicity compared to bulkier ethylnitroamino groups .
Physical Properties
Table 2: Physical Property Comparison
| Compound | Boiling Point (°C) | Physical State | Odor | Solubility |
|---|---|---|---|---|
| This compound | Not reported | Likely liquid | Not reported | Polar solvents |
| Diethylaminoethanol | 161–163 | Liquid | Weak ammonia | Miscible in water |
| 2-(Methylamino)ethanol | 159.5 | Liquid | Fishy | Water-soluble |
| 2-(Dimethylamino)-ethanol | 134–136 | Liquid | Ammonia-like | Miscible in water |
- Boiling Points: Ethylnitroamino derivatives may exhibit higher boiling points than dimethylamino counterparts due to nitro group polarity, though data gaps exist .
- Solubility : All compounds show water solubility, but nitro groups may enhance solubility in polar aprotic solvents (e.g., DMSO) .
Hazard Profiles
Table 3: Hazard Classification
| Compound | Acute Toxicity (Oral) | Skin Corrosion | Environmental Hazards |
|---|---|---|---|
| This compound | Not classified | Not classified | Not classified |
| Diethylaminoethanol | Low (PEL established) | No | Low |
| 2-(Methylamino)ethanol | Category 4 | Subclass 1B | Not classified |
| 2-(Dimethylamino)-ethanol | Not reported | No | Low |
- Nitro Compound Risks: Limited toxicological data for this compound necessitate precautions, while methylamino derivatives exhibit higher acute toxicity .
- Regulatory Status: Diethylaminoethanol has established occupational exposure limits (PEL), unlike nitro derivatives .
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